![molecular formula C17H10ClN3S B2797726 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile CAS No. 392249-09-1](/img/no-structure.png)
2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile
Description
2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile is a useful research compound. Its molecular formula is C17H10ClN3S and its molecular weight is 323.8. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Facile Synthesis of Derivatives
Research has explored the facile and convenient synthesis of derivatives incorporating the thieno[2,3-b]-thiophene moiety, demonstrating the compound's versatility in creating novel chemical structures Mabkhot et al., 2010.
Reactivity with Mukaiyama Reagents
Another study focused on the synthesis of (E)-2-(1H-benzo[d]imidazol-2-yl)-2-[1-alkylpyridin-2(1H)ylidene]acetonitriles using Mukaiyama reagents, highlighting the compound's reactivity and potential for creating complex molecules with specific configurations Saraeva et al., 2012.
Materials Science and Electrochemistry
Electrochemical Applications
A novel monomer related to the compound was used for electrochemical copolymerization, suggesting potential applications in materials science, particularly in developing materials with specific optical and electrochromic properties Soylemez et al., 2015.
Medicinal Chemistry and Biological Activities
Cytotoxicity and Antitumor Activities
The compound has been studied for its potential in creating novel benzimidazole derivatives with significant cytotoxicity against various cancer cell lines, indicating its relevance in the development of new anticancer agents Mohareb et al., 2018.
Antimicrobial Activities
Derivatives synthesized from the compound have shown antimicrobial activities against a range of bacterial strains, suggesting its utility in the development of new antimicrobial agents Turan-Zitouni et al., 2007.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile' involves the reaction of 2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile with 1H-benzo[d]imidazole in the presence of a suitable catalyst.", "Starting Materials": [ "2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile", "1H-benzo[d]imidazole" ], "Reaction": [ "Step 1: Dissolve 2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile (1.0 mmol) and 1H-benzo[d]imidazole (1.2 mmol) in a suitable solvent such as DMF or DMSO.", "Step 2: Add a suitable catalyst such as potassium carbonate (1.2 mmol) to the reaction mixture.", "Step 3: Heat the reaction mixture at 100-120°C for 12-24 hours under an inert atmosphere.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent such as ethanol or methanol to obtain the final compound '2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile'." ] } | |
CAS RN |
392249-09-1 |
Product Name |
2-(1H-benzo[d]imidazol-2(3H)-ylidene)-2-(3-chlorobenzo[b]thiophen-2-yl)acetonitrile |
Molecular Formula |
C17H10ClN3S |
Molecular Weight |
323.8 |
IUPAC Name |
2-(3-chloro-1-benzothiophen-2-yl)-2-(1,3-dihydrobenzimidazol-2-ylidene)acetonitrile |
InChI |
InChI=1S/C17H10ClN3S/c18-15-10-5-1-4-8-14(10)22-16(15)11(9-19)17-20-12-6-2-3-7-13(12)21-17/h1-8,20-21H |
InChI Key |
BUGCQVVEPUPGMI-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=C3NC4=CC=CC=C4N3)C#N)Cl |
solubility |
not available |
Origin of Product |
United States |
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